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Compound of Interest

Compound Name: (S)-(-)-Celiprolol Hydrochloride

CAS No.: 102293-39-0

Cat. No.: B030008

Get Quote

Status: Operational Lead Scientist: Senior Application Specialist Topic: Oral Administration in

Preclinical Animal Models (Murine/Canine)

Physicochemical Profile & Solubility
Before attempting formulation, understand the molecule's behavior. Celiprolol HCl is a

hydrophilic

-selective antagonist with partial

-agonist activity. Unlike lipophilic beta-blockers (e.g., propranolol), it does not readily cross the
blood-brain barrier, which is critical for study design.

Key Parameters
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Parameter Value / Characteristic Impact on Formulation

Solubility (Water) ~83 mg/mL (Freely Soluble)
Excellent for aqueous gavage

or drinking water.

pKa ~4.4 (Acidic) & ~9.6 (Basic)

pH-dependent solubility. Stable

in neutral to slightly acidic

media.

LogP Low (Hydrophilic)
Poor CNS penetration; rapid

renal elimination.

Stability Light Sensitive

CRITICAL: Protect stock and

drinking water bottles from light

(amber bottles/foil).

Incompatibility Citrus/Flavonoids (Naringin)

WARNING: Do not use citrus

juices for taste masking. They

inhibit OATP1A2, drastically

reducing absorption.

Formulation Protocols (The "How-To")
Protocol A: Standard Aqueous Solution
(Gavage/Drinking Water)
Best for: Acute PK studies or chronic ad libitum dosing in vEDS models.

Materials:

Celiprolol HCl powder

Sterile Water for Injection (SWFI) or Deionized Water

Optional: Sucrose (1-2% w/v) for palatability (See Troubleshooting)

Procedure:

Calculate: Determine total mass required based on concentration (typically 1–10 mg/mL for

stock).
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Weigh: Weigh Celiprolol HCl into a chemically resistant weigh boat.

Dissolve: Add 80% of the final volume of water. Vortex for 30–60 seconds. The powder

should dissolve rapidly.

Adjust (Optional): Check pH. It should be near neutral. If highly acidic, buffer with PBS, but

watch for salt precipitation.

QS: Bring to final volume with water.

Sterilize: Filter through a 0.22 µm PES membrane if using for long-term stock.

Storage: Store at 4°C in amber glass. Stability: ~7 days at 4°C.

Protocol B: Viscous Suspension (Vehicle-Assisted)
Best for: High-dose toxicology studies where concentration >100 mg/mL is required.

Vehicle: 0.5% Methylcellulose (MC) or 0.5% Carboxymethylcellulose (CMC). Procedure:

Heat 1/3 of the water to 80°C. Disperse MC/CMC powder.

Add remaining cold water to hydrate the polymer.

Add Celiprolol HCl powder slowly while stirring.

Result: A uniform suspension that prevents settling during gavage.

Dosing Strategy & Decision Logic
Choosing the right administration route is as important as the formulation itself. Use the logic

flow below to determine the optimal method for your study.
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Start: Define Study Goal

Study Duration?

Acute (<1 Week) 
or PK Study

Short Term

Chronic (>1 Week) 
e.g., vEDS Survival

Long Term

Oral Gavage (PO)
Vehicle: Water/Saline

Standard Is exact dosing critical?

Yes (High Control)

Drinking Water (Ad Libitum)
+ Light Protection

No (Stress Reduction preferred)

Dietary Admixture
(Pellet)

Alternative

Must Change Bottle 
Every 2-3 Days

Check Stability

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the administration route. Note that for stress-sensitive

models (like vEDS), avoiding gavage stress often outweighs the precision of gavage.

Case Study: Vascular Ehlers-Danlos Syndrome
(vEDS) Model
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Context: In Col3a1 haploinsufficient mice, Celiprolol is used to prevent arterial rupture. The

Challenge: High doses are required to mimic human metabolic scaling, and stress from daily

gavage can induce the very ruptures you are trying to prevent.

Recommended "Gold Standard" Protocol:

Dose Target: 50–100 mg/kg/day (Scaling factor: Human 400mg ≈ 5-6 mg/kg -> Mouse ≈ 60-

70 mg/kg due to faster metabolism).

Method: Drinking Water Admixture.

Calculation:

Average Mouse Weight: 25g (0.025 kg)

Average Water Intake: 4–5 mL/day

Target Daily Dose: 2.5 mg/mouse (based on 100mg/kg)

Concentration: 2.5 mg / 5 mL = 0.5 mg/mL.

Taste Masking: Add 1% Sucrose or use "MediGel" systems if refusal occurs.

Monitoring: Weigh water bottles daily to track consumption and adjust concentration if intake

drops.

Troubleshooting Guide
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Symptom Probable Cause Corrective Action

Precipitation in Stock Solution pH drift or Saturation

Celiprolol HCl is a salt. If pH

becomes too basic (>8), the

free base may precipitate. Fix:

Adjust pH to 5.0–6.0 using

dilute HCl or switch to a

phosphate buffer.

Animal Refusal (Dehydration) Bitter Taste

Fix: Introduce 1-2% Sucrose or

0.1% Saccharin. Do NOT use

Orange Juice (See Warnings).

Inconsistent Plasma Levels Light Degradation

Fix: Check if water bottles are

clear. Switch to amber bottles

or wrap in aluminum foil

immediately.

Low Bioavailability Food Interaction

Fix: Celiprolol absorption is

reduced by food.[1] For PK

studies, fast animals 4 hours

pre-dose. For chronic studies,

accept the reduction and

increase dose slightly.

Unexpected Mortality (vEDS) Gavage Stress

Fix: Switch from oral gavage to

voluntary intake (Jelly or

Water) to reduce sympathetic

surge during handling.

Frequently Asked Questions (FAQs)
Q: Can I use DMSO to make a stock solution? A: Yes, Celiprolol is soluble in DMSO, but it is

unnecessary for oral dosing. Water is the superior vehicle due to the compound's hydrophilicity.

Avoid DMSO for chronic oral studies to prevent vehicle-related toxicity.

Q: Why do you warn against Orange Juice? I see it used for other drugs. A: Orange juice

contains hesperidin and naringin, which inhibit OATP1A2 (Organic Anion Transporting
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Polypeptide). Celiprolol relies heavily on this transporter for absorption. Co-administration can

reduce bioavailability by >70%, rendering your study data invalid.

Q: How do I scale the human dose (400mg) to my rat model? A: Do not use a simple weight

ratio (1:1). Use Body Surface Area (BSA) scaling:

Human Equivalent Dose (HED): 400 mg / 60 kg = 6.7 mg/kg.

Rat Conversion: Multiply HED by 6.2.

Target Rat Dose: ~41.5 mg/kg.

Note: Rodents often require even higher multiples (up to 10x) due to rapid hepatic clearance.

Q: Is the formulation stable at room temperature? A: In aqueous solution, hydrolysis can occur

over time. We recommend preparing fresh dosing solutions every 2–3 days and storing stocks

at 4°C. Always protect from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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